![molecular formula C10H18O3 B6235321 1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid, Mixture of diastereomers CAS No. 1549542-90-6](/img/no-structure.png)
1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid, Mixture of diastereomers
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Description
“1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid, Mixture of diastereomers” likely refers to a compound consisting of a cyclohexane ring with methoxy (–OCH3) and carboxylic acid (–COOH) functional groups, and two methyl (–CH3) groups attached. The term “mixture of diastereomers” suggests that the compound exists in different stereoisomeric forms .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the introduction of the methoxy, methyl, and carboxylic acid groups in the correct positions on the cyclohexane ring. This could potentially be achieved through a series of reactions such as Friedel-Crafts alkylation, nucleophilic substitution, and oxidation .Molecular Structure Analysis
The structure of this compound would be based on a cyclohexane ring, which can adopt a number of conformations. The most stable conformation is the chair conformation. Substituents on the cyclohexane ring can occupy either axial or equatorial positions, with the equatorial position generally being more stable due to less steric strain .Chemical Reactions Analysis
The compound could undergo a variety of reactions depending on the conditions. The carboxylic acid group could participate in acid-base reactions, esterification reactions, and decarboxylation reactions. The methoxy group could undergo demethylation under acidic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure and the positions of the substituents on the cyclohexane ring. Factors influencing the properties could include the size and electronegativity of the substituents, and the presence of any polar functional groups .Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid involves the protection of the carboxylic acid group, followed by the alkylation of the protected acid with 3,5-dimethylcyclohexanone. The resulting product is then deprotected to yield the desired compound.", "Starting Materials": [ "3,5-dimethylcyclohexanone", "methanol", "sodium methoxide", "acetic anhydride", "sodium bicarbonate", "hydrochloric acid", "diethyl ether" ], "Reaction": [ "Protection of carboxylic acid group with acetic anhydride and sodium bicarbonate", "Alkylation of protected acid with 3,5-dimethylcyclohexanone using sodium methoxide as a base", "Deprotection of the resulting product with hydrochloric acid and methanol", "Isolation of the mixture of diastereomers by column chromatography using diethyl ether as a solvent" ] } | |
CAS RN |
1549542-90-6 |
Molecular Formula |
C10H18O3 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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